Cas no 16728-00-0 (1-(4-Methoxyphenyl)cyclopropanecarbonitrile)

• Product Name: 1-(4-Methoxyphenyl)cyclopropanecarbonitrile
• CAS No: 16728-00-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD00019212
• CID: 202947
• PubChem ID: 85574
• Update Time: 2025-09-24

1-(4-Methoxyphenyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)cyclopropanecarbonitrile
• 1-(4-Methoxyphenyl)-1-cyclopropanecarbonitrile
• 1-(4-METHOXY-PHENYL)-CYCLOPROPANECARBONITRILE
• Cyclopropanecarbonitrile,1-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)cyclopropane-1-carbonitrile
• 1-(4-Methoxyphenyl)-1-cyclopropanecarbonitrile,96%
• 1-(4-Methoxyphenyl)-1-cyclopropanecarbonitrile, 96% 25GR
• SCHEMBL1018321
• DTXSID70168262
• AB01255
• 1-(4-methoxyphenyl)-cyclopropane-1-carbonitrile
• 5-methoxybenzo[b]thiophen-2-ylboronic?acid
• EINECS 240-786-4
• FT-0637408
• MFCD00019212
• TS-02373
• AKOS000266535
• BB 0254805
• CYCLOPROPANECARBONITRILE, 1-(4-METHOXYPHENYL)-
• CS-0046217
• 1-(4-Methoxy-phenyl)cyclopropanecarbonitrile
• EN300-1845015
• AM85276
• NSC 155169
• NS00025483
• NSC155169
• 16728-00-0
• 4-(1-Cyanocyclopropyl)anisole
• NSC-155169
• A810844
• OIQRGAQXQLASRC-UHFFFAOYSA-N
• DB-043687
• STK503633
• ALBB-005936

• MDL： MFCD00019212
• Inchi： 1S/C11H11NO/c1-13-10-4-2-9(3-5-10)11(8-12)6-7-11/h2-5H,6-7H2,1H3
• InChI Key： OIQRGAQXQLASRC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(C#N)CC1

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: Not available
• Density: 1.08
• Melting Point: No data available
• Boiling Point: 315.3±35.0 °C at 760 mmHg
• Flash Point: 133.0±19.8 °C
• Refractive Index: 1.5415-1.5435
• PSA: 33.02000
• LogP: 2.25038
• Solubility: Not available

1-(4-Methoxyphenyl)cyclopropanecarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R20/21/22
• Safety Instruction： S26;S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides